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  4. (2S,3S,4R,5R)-5-[6-amino-2-(phenethylamino)purin-9-yl]-N-ethyl-3,4-dih ydroxy-oxolane-2-carboxamide
(2S,3S,4R,5R)-5-[6-amino-2-(phenethylamino)purin-9-yl]-N-ethyl-3,4-dih ydroxy-oxolane-2-carboxamide (2S,3S,4R,5R)-5-[6-amino-2-(phenethylamino)purin-9-yl]-N-ethyl-3,4-dih ydroxy-oxolane-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 120225-53-8
VCID: VC0219819
InChI: InChI=1S/C20H25N7O4/c1-2-22-18(30)15-13(28)14(29)19(31-15)27-10-24-12-16(21)25-20(26-17(12)27)23-9-8-11-6-4-3-5-7-11/h3-7,10,13-15,19,28-29H,2,8-9H2,1H3,(H,22,30)(H3,21,23,25,26)/t13-,14+,15-,19+/m0/s1
SMILES: CCNC(=O)C1C(C(C(O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=CC=C4)N)O)O
Molecular Formula: C20H25N7O4
Molecular Weight: 427.5 g/mol

(2S,3S,4R,5R)-5-[6-amino-2-(phenethylamino)purin-9-yl]-N-ethyl-3,4-dih ydroxy-oxolane-2-carboxamide

CAS No.: 120225-53-8

Main Products

VCID: VC0219819

Molecular Formula: C20H25N7O4

Molecular Weight: 427.5 g/mol

(2S,3S,4R,5R)-5-[6-amino-2-(phenethylamino)purin-9-yl]-N-ethyl-3,4-dih ydroxy-oxolane-2-carboxamide - 120225-53-8

CAS No. 120225-53-8
Product Name (2S,3S,4R,5R)-5-[6-amino-2-(phenethylamino)purin-9-yl]-N-ethyl-3,4-dih ydroxy-oxolane-2-carboxamide
Molecular Formula C20H25N7O4
Molecular Weight 427.5 g/mol
IUPAC Name (2S,3S,4R,5R)-5-[6-amino-2-(2-phenylethylamino)purin-9-yl]-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide
Standard InChI InChI=1S/C20H25N7O4/c1-2-22-18(30)15-13(28)14(29)19(31-15)27-10-24-12-16(21)25-20(26-17(12)27)23-9-8-11-6-4-3-5-7-11/h3-7,10,13-15,19,28-29H,2,8-9H2,1H3,(H,22,30)(H3,21,23,25,26)/t13-,14+,15-,19+/m0/s1
Standard InChIKey UQERKZWKUCVXID-QCUYGVNKSA-N
Isomeric SMILES CCNC(=O)[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=CC=C4)N)O)O
SMILES CCNC(=O)C1C(C(C(O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=CC=C4)N)O)O
Canonical SMILES CCNC(=O)C1C(C(C(O1)N2C=NC3=C(N=C(N=C32)NCCC4=CC=CC=C4)N)O)O
Synonyms 2-phenethylamino-5'-N-ethylcarboxamidoadenosine
CGS 21577
CGS-21577
PubChem Compound 149362
Last Modified Nov 11 2021
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